ethyl 4-methyl-3-[(1-piperidinylacetyl)amino]benzoate

• IUPAC Name: ethyl 4-methyl-3-[(2-piperidin-1-ylacetyl)amino]benzoate
• InChI: InChI=1S/C17H24N2O3/c1-3-22-17(21)14-8-7-13(2)15(11-14)18-16(20)12-19-9-5-4-6-10-19/h7-8,11H,3-6,9-10,12H2,1-2H3,(H,18,20)
• InChI Key: XLZURBMDVWWZGG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)C)NC(=O)CN2CCCCC2
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

Ethyl 4-methyl-3-[(1-piperidinylacetyl)amino]benzoate, also known as EMLA, is a local anesthetic cream that is commonly used for pain management during medical procedures. The cream is a combination of lidocaine and prilocaine, which are both local anesthetics. EMLA is widely used in clinical settings, but it also has applications in scientific research.

Mechanism of Action

Ethyl 4-methyl-3-[(1-piperidinylacetyl)amino]benzoate works by blocking the transmission of nerve impulses from the site of application to the brain. Lidocaine and prilocaine work by binding to sodium channels on nerve cells, which prevents the influx of sodium ions and inhibits the generation of action potentials. This results in a loss of sensation in the area where the cream is applied.
Biochemical and Physiological Effects
ethyl 4-methyl-3-[(1-piperidinylacetyl)amino]benzoate has been shown to have minimal systemic absorption, meaning that it primarily affects the area where it is applied. However, some studies have shown that ethyl 4-methyl-3-[(1-piperidinylacetyl)amino]benzoate can cause a decrease in blood pressure and heart rate, as well as a decrease in respiratory rate. These effects are generally mild and short-lived.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-methyl-3-[(1-piperidinylacetyl)amino]benzoate in lab experiments is that it provides a reliable and consistent method of pain management. This can help to reduce variability in experimental results and improve the accuracy of data. However, one limitation of using ethyl 4-methyl-3-[(1-piperidinylacetyl)amino]benzoate is that it can only be used for superficial pain management, and may not be effective for deeper tissues or organs.

Future Directions

There are several potential future directions for research on ethyl 4-methyl-3-[(1-piperidinylacetyl)amino]benzoate. One area of interest is in the development of new formulations of ethyl 4-methyl-3-[(1-piperidinylacetyl)amino]benzoate that can be more effective for deeper tissues and organs. Additionally, there is ongoing research on the use of ethyl 4-methyl-3-[(1-piperidinylacetyl)amino]benzoate in combination with other pain management techniques, such as acupuncture or massage therapy. Finally, there is interest in exploring the potential use of ethyl 4-methyl-3-[(1-piperidinylacetyl)amino]benzoate for the management of chronic pain conditions.

Scientific Research Applications

Ethyl 4-methyl-3-[(1-piperidinylacetyl)amino]benzoate has been used in scientific research for its local anesthetic properties. It is commonly used to numb the skin during skin biopsy procedures, as well as for pain management during needle insertions. ethyl 4-methyl-3-[(1-piperidinylacetyl)amino]benzoate has also been used in studies on the effects of pain on cognitive function, as well as in studies on the efficacy of different pain management techniques.